2,4-Difluoro-6-hydroxybenzoic acid
Cat. No. B068970
M. Wt: 174.1 g/mol
InChI Key: DHJRFSOFNFQKJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06166246
Procedure details
1.76 g (0.01 mole) of 2,4,6-trifluorobenzoic acid, 1.62 g (0.04 mole) of powdery 99% sodium hydroxide and 20 ml of 1-methyl-2-pyrrolidone were fed into a 100-ml four-necked flask provided with a thermometer, a stirrer and a reflux condenser. The mixture was stirred at 130° C. for 3 hours to give rise to a reaction. Then, the same post-treatment as in Example 2 was conducted to obtain 1.47 g of 4,6-difluorosalicylic acid. The isolated yield was 84.3% relative to the 2,4,6-trifluorobenzoic acid used.
Yield
84.3%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:10]=[C:9]([F:11])[CH:8]=[C:7](F)[C:3]=1[C:4]([OH:6])=[O:5].[OH-:13].[Na+]>CN1CCCC1=O>[F:11][C:9]1[CH:8]=[C:7]([OH:13])[C:3](=[C:2]([F:1])[CH:10]=1)[C:4]([OH:6])=[O:5] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1.76 g
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Type
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reactant
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Smiles
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FC1=C(C(=O)O)C(=CC(=C1)F)F
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN1C(CCC1)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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130 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 130° C. for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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provided with a thermometer, a stirrer and a reflux condenser
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CUSTOM
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Type
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CUSTOM
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Details
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to give rise
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CUSTOM
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Type
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CUSTOM
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Details
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to a reaction
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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FC=1C=C(C(C(=O)O)=C(C1)F)O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 1.47 g | |
| YIELD: PERCENTYIELD | 84.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
